Cas no 5422-92-4 (4-Nitro-2-phenoxyaniline)
4-Nitro-2-phenoxyaniline structure
Product Name:4-Nitro-2-phenoxyaniline
CAS No:5422-92-4
MF:C12H10N2O3
MW:230.21940279007
CID:889446
PubChem ID:223329
Update Time:2025-04-19
4-Nitro-2-phenoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-2-phenoxyaniline
- 2-Amino-5-nitrophenyl(phenyl) ether
- 4-Nitro-2-phenoxyani
- 1-amino-2-phenoxy-4-nitrobenzene
- 2-phenoxy-4-nitroaniline
- 4-Nitro-2-phenoxy-anilin
- 4-nitro-2-phenoxy-aniline
- 5-Nitro-2-amino-diphenylaether
- 5-Nitro-2-amino-phenol-phenylaether
- 2-Amino-5-nitrodiphenyl ether
- 4-Nitro-2-phenoxybenzenamine
- NSC 10867
- Nimesulide Imp. D (EP): 4-Nitro-2-phenoxyaniline
- Nimesulide Impurity D
- Benzenamine, 4-nitro-2-phenoxy-
- 5422-92-4
- NSC10867
- DTXCID30230131
- CGQKBVHAWXBMCL-UHFFFAOYSA-N
- UNII-2NT7M6X4UC
- DTXSID10278975
- AKOS027276238
- 2NT7M6X4UC
- 4-Nitro-2-phenoxyaniline; Nimesulide Imp. D (EP); Nimesulide Impurity D
- DB-316684
- STL445689
- NSC-10867
- SCHEMBL10337156
-
- Inchi： 1S/C12H10N2O3/c13-11-7-6-9(14(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8H,13H2
- InChI Key： CGQKBVHAWXBMCL-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=C(C=CC=1N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 230.06900
- Monoisotopic Mass: 230.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 116-118 ºC
- Solubility: Almost insoluble (0.022 g/l) (25 º C),
- PSA: 81.07000
- LogP: 4.07370
4-Nitro-2-phenoxyaniline Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
4-Nitro-2-phenoxyaniline Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Nitro-2-phenoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N496975-500mg |
4-Nitro-2-phenoxyaniline |
5422-92-4 | 500mg |
$ 266.00 | 2023-09-06 | ||
| TRC | N496975-5g |
4-Nitro-2-phenoxyaniline |
5422-92-4 | 5g |
1455.00 | 2021-07-23 | ||
| TRC | N496975-25mg |
4-Nitro-2-phenoxyaniline |
5422-92-4 | 25mg |
$ 69.00 | 2023-09-06 | ||
| TRC | N496975-50mg |
4-Nitro-2-phenoxyaniline |
5422-92-4 | 50mg |
$ 109.00 | 2023-09-06 | ||
| TRC | N496975-100mg |
4-Nitro-2-phenoxyaniline |
5422-92-4 | 100mg |
$173.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | N0845008 |
4-Nitro-2-phenoxyaniline |
5422-92-4 | European Pharmacopoeia (EP) Reference Standard | ￥2654.27 | 2022-02-23 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478044-500 mg |
4-Nitro-2-phenoxyaniline, |
5422-92-4 | 500MG |
￥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478555-5 mg |
4-Nitro-2-phenoxyaniline-d5, |
5422-92-4 | 5mg |
￥2,858.00 | 2023-07-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | N0845008 |
5422-92-4 | ￥1556.7 | 2023-01-14 | ||||
| SHENG KE LU SI SHENG WU JI SHU | sc-478044-500mg |
4-Nitro-2-phenoxyaniline, |
5422-92-4 | 500mg |
￥2858.00 | 2023-09-05 |
4-Nitro-2-phenoxyaniline Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
5422-92-4 (4-Nitro-2-phenoxyaniline) Related Products
- 2216-12-8(1-nitro-2-phenoxybenzene)
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- 99-59-2(2-Methoxy-5-nitroaniline)
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